Cas no 918666-94-1 (Benzoic acid, 4-[[(3-cyanophenyl)amino]sulfonyl]-)

Benzoic acid, 4-[[(3-cyanophenyl)amino]sulfonyl]- structure
918666-94-1 structure
Product Name:Benzoic acid, 4-[[(3-cyanophenyl)amino]sulfonyl]-
CAS No:918666-94-1
MF:C14H10N2O4S
MW:302.305202007294
CID:771617
PubChem ID:25744051
Update Time:2025-04-19

Benzoic acid, 4-[[(3-cyanophenyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[(3-cyanophenyl)amino]sulfonyl]-
    • 4-[(3-cyanophenyl)sulfamoyl]benzoic acid
    • 918666-94-1
    • AKOS008686299
    • DTXSID90649740
    • Inchi: 1S/C14H10N2O4S/c15-9-10-2-1-3-12(8-10)16-21(19,20)13-6-4-11(5-7-13)14(17)18/h1-8,16H,(H,17,18)
    • InChI Key: SFNSUWUKYHGGAJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(=O)O)=CC=1)(NC1C=CC=C(C#N)C=1)(=O)=O

Computed Properties

  • Exact Mass: 302.03612798g/mol
  • Monoisotopic Mass: 302.03612798g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 116Ų
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